Up/down-converted green luminescence of Er3+–Yb3+ doped paramagnetic gadolinium molybdate: a highly sensitive thermographic phosphor for multifunctional applications†
RSC Advances Pub Date: 2016-09-13 DOI: 10.1039/C6RA20332A
Abstract
A series of Er3+–Yb3+ doped gadolinium molybdate phosphors were synthesized via hydrothermal method with varying Er3+ and Yb3+ concentrations and their thermal stability, crystal phase formation, particle morphology and photoluminescence properties were explored. The effects of rare earth doping concentration and annealing temperature on upconversion and downconversion properties have been investigated upon 980 nm and 380 nm light excitation and explained with the variation in lifetime of the 4S3/2 level of Er3+. The materials were further investigated to look into the effect of Er3+-concentration on optical temperature sensing and nano-heating behavior. Temperature sensing measurements were performed by the fluorescence intensity ratio technique using the transitions from the two thermally coupled energy levels (2H11/2/4S3/2 → 4I15/2) of Er3+. The maximum temperature sensitivity was obtained as 0.0105 K−1 (at 450 K), which is among the highest measured sensitivities for luminescence based thermometers. Moreover, the material shows very high thermal gain due to laser irradiation, resulting in a temperature rise from 364 K to 683 K as the excitation power changes from 7.0 to 65 W cm−2 and defines the present material as a highly sensitive thermographic phosphor. Additionally, the paramagnetic nature and effect of the magnetic field on upconversion properties of this phosphor have also been explored. The thermally-stable, paramagnetic Gd2Mo3O9: Er3+/Yb3+ phosphor particles seem to be potential candidates for displays, remote temperature sensing, optical heaters, magneto-optic modulators and bio-imaging applications.
Recommended Literature
- [1] An alternative hydrothermal route to amorphous carbon nanotubes for treatment of organic pollutants in water†
- [2] Interpretation of the pressure-induced Raman frequency shift of the ν1 stretching bands of CH4 and N2 within CH4–CO2, N2–CO2 and CH4–N2 binary mixtures†
- [3] Spatially isolated neutral excitons via clusters on trilayer MoS2†
- [4] CCD imaging of basal bioluminescence in larval fireflies: clues on the anatomic origin and evolution of bioluminescence
- [5] Petroleum and petroleum products
- [6] Hydrogen adsorption and diffusion through a two dimensional sheet of lithium: a first principles study†
- [7] An exceptionally active and selective Pt–Au/TiO2catalyst for hydrogenation of the nitro group in chloronitrobenzene†
- [8] Correction: Au@PdOx with a PdOx-rich shell and Au-rich core embedded in Co3O4 nanorods for catalytic combustion of methane
- [9] A turn-on and reversible fluorescence sensor for zinc ion†
- [10] In situ preparation of interconnected networks constructed by using flexible graphene/Sn sandwich nanosheets for high-performance lithium-ion battery anodes†
Journal Name：RSC Advances
Research Products
-
CAS no.: 14770-51-5
